Cas no 58322-78-4 (9,10-Anthracenedione,1,2,8-trihydroxy-3-methyl-)

9,10-Anthracenedione,1,2,8-trihydroxy-3-methyl- structure
58322-78-4 structure
Product Name:9,10-Anthracenedione,1,2,8-trihydroxy-3-methyl-
CAS No:58322-78-4
MF:C15H10O5
MW:270.236904621124
CID:372467
PubChem ID:442759
Update Time:2025-04-19

9,10-Anthracenedione,1,2,8-trihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,2,8-trihydroxy-3-methyl-
    • 1,2,8-trihydroxy-3-methylanthracene-9,10-dione
    • 1,2,8-TRIHYDROXY-3-METHYLANTHRAQUINONE
    • 1,2,8-hydroxy-3-methylanthraquinone or 2-hydroxychrysophanol
    • 1,2,8-Trihydroxy-3-methyl-anthrachinon
    • 1,2,8-trihydroxy-3-methyl-anthraquinone
    • 2-Hydroxychrysophanol
    • AC1L9DD2
    • CHEBI:7635
    • CHEMBL190245
    • CTK5A8153
    • nor-obtusifolin
    • Norobtusifolin
    • SureCN3192604
    • 58322-78-4
    • DTXSID70207049
    • 1,2,8-trihydroxy-3-methyl-9,10-anthraquinone
    • AKOS015960424
    • 9,10-Anthracenedione, 1,2,8-trihydroxy-3-methyl-
    • SCHEMBL3192604
    • AC-10899
    • Q27107547
    • LMPK13040011
    • 1,2,8-Trihydroxy-3-methyl-9,10-anthracenedione, 9CI
    • Inchi: 1S/C15H10O5/c1-6-5-8-11(15(20)12(6)17)14(19)10-7(13(8)18)3-2-4-9(10)16/h2-5,16-17,20H,1H3
    • InChI Key: CQNVSNFEXPKHGW-UHFFFAOYSA-N
    • SMILES: CC1C(O)=C(O)C2=C(C(C3C(C2=O)=C(O)C=CC=3)=O)C=1

Computed Properties

  • Exact Mass: 270.0528
  • Monoisotopic Mass: 270.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.583
  • Boiling Point: 496°C at 760 mmHg
  • Flash Point: 267.9°C
  • Refractive Index: 1.744
  • PSA: 94.83
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